[(2R)-2-Ethylhexyl] 2-hydroxybenzoate

• CAS No.: 118-60-5
• Product Name: [(2R)-2-Ethylhexyl] 2-hydroxybenzoate
• Molecular Formula: C15H22O3
• Molecular Weight: 250.33 g/mol
• IUPAC Name: [(2R)-2-ethylhexyl] 2-hydroxybenzoate
• Standard InChI: InChI=1S/C15H22O3/c1-3-5-8-12(4-2)11-18-15(17)13-9-6-7-10-14(13)16/h6-7,9-10,12,16H,3-5,8,11H2,1-2H3/t12-/m1/s1
• Standard InChIKey: FMRHJJZUHUTGKE-UHFFFAOYSA-N
• Isomeric SMILES: CCCC[C@@H](CC)COC(=O)C1=CC=CC=C1O
• SMILES: CCCCC(CC)COC(=O)C1=CC=CC=C1O
• Canonical SMILES: CCCCC(CC)COC(=O)C1=CC=CC=C1O
• Physical Description: Liquid
• Description: Ethylhexyl salicylate, also known as uvinul or octyl salicylic acid, belongs to the class of organic compounds known as o-hydroxybenzoic acid esters. These are benzoic acid esters where the benzene ring is ortho-substituted with a hydroxy group. Ethylhexyl salicylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethylhexyl salicylate has been primarily detected in saliva.; Ethylhexyl salicylate is a benzoate ester and a member of phenols. It derives from a salicylic acid.; Also known as Ethylhexyl Salicylate. Octyl salicylate is an oil soluble chemical sunscreen agent that absorbs UVB radiation. It does not protect against UVA. Octyl salicylate is used to augment the UVB protection in a sunscreen. Salicylates are weak UVB absorbers and they are generally used in combination with other UV filters. Octyl salicylate appears to have a good safety profile. It covers wavelength in the range 295-315 nm, peak at 307-310 nm. It is an ester of salicylic acid and 2-ethylhexanol. The salicylate portion of the molecule absorbs ultraviolet light to protect skin from the harmful effects of exposure to sunlight, while the ethylhexanol portion functions as an emollient.
• Synonyms: 2-ethylhexyl salicylate; ethyl hexyl salicylate; octisalate; octylsalicylate; salicylic acid 2-ethylhexyl ester; trans-2-hexenyl salicylate
• PubChem Compound: 1550885
• Last Modified: Nov 11 2021